Cas no 914637-08-4 ((6-imidazol-1-yl-3-pyridyl)methanamine)

(6-imidazol-1-yl-3-pyridyl)methanamine structure
914637-08-4 structure
Product Name:(6-imidazol-1-yl-3-pyridyl)methanamine
CAS No:914637-08-4
MF:C9H10N4
MW:174.20250082016
MDL:MFCD08235200
CID:1071992
PubChem ID:16227501
Update Time:2025-04-20

(6-imidazol-1-yl-3-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • [6-(1H-Imidazol-1-yl)pyridin-3-yl]methylamine
    • (6-(1H-imidazol-1-yl)pyridin-3-yl)methanamine
    • 1-[6-(1H-imidazol-1-yl)pyridin-3-yl]methanamine
    • (6-imidazol-1-yl-3-pyridyl)methanamine
    • [6-(1-Imidazolyl)-3-pyridyl]methanamine
    • SCHEMBL1461630
    • [6-(1H-imidazol-1-yl)pyridin-3-yl]methanamine
    • FT-0723432
    • MFCD08235200
    • TS-01469
    • 914637-08-4
    • DTXSID301264757
    • EN300-30357
    • AKOS000264139
    • (6-imidazol-1-ylpyridin-3-yl)methanamine
    • F8889-8267
    • SY167997
    • 6-(1H-Imidazol-1-yl)-3-pyridinemethanamine
    • DA-01071
    • G41632
    • MDL: MFCD08235200
    • Inchi: 1S/C9H10N4/c10-5-8-1-2-9(12-6-8)13-4-3-11-7-13/h1-4,6-7H,5,10H2
    • InChI Key: DXCOYPGAPMVKEN-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)C1C=CC(=CN=1)CN

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 56.7Ų

(6-imidazol-1-yl-3-pyridyl)methanamine Security Information

  • Hazardous Material Identification: C

(6-imidazol-1-yl-3-pyridyl)methanamine Pricemore >>

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